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Compound of Interest

Compound Name: 1-Chloro-3-propoxypropane

Cat. No.: B8577717

Get Quote

\ J

CRITICAL SAFETY ALERT: IDENTITY MISMATCH

User Attention Required: The Topic request associated the name "1-Chloro-3-
propoxypropane" with CAS 6296-54-4. This is a discrepancy.

o CAS 6296-54-4 corresponds to Ethyl 2,4-dioxo-4-phenylbutanoate (a solid diketo-ester).[1]
[21[3][4][5]

¢ 1-Chloro-3-propoxypropane corresponds to CAS 4161-23-3 (a liquid chloro-ether).[1]

This guide strictly covers the chemical defined by the name: 1-Chloro-3-propoxypropane
(CAS 4161-23-3). If you possess a bottle labeled CAS 6296-54-4, STOP.[1] It is a different
chemical with different hazards.

PART 1: CHEMICAL IDENTIFICATION &
PHYSICOCHEMICAL PROFILE[1]
Substance ldentity

¢ Chemical Name: 1-Chloro-3-propoxypropane[1]
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Synonyms: 3-Chloropropyl propyl ether; Propane, 1-chloro-3-propoxy-[1]

CAS Registry Number: 4161-23-3[1]

Molecular Formula: CeH13CIO[1]

Molecular Weight: 136.62 g/mol [1]

SMILES:CCCOCCCCI

Physicochemical Properties

This compound is a bifunctional alkylating agent and ether. Its physical behavior is governed by
the lipophilic propyl chain and the polarizable C-CI bond.[1]

Value

Property . . Context for Handling
(Experimental/Predicted)
Physical State Liquid Colorless to pale yellow.[1][6]
N ) Moderate volatility; requires
Boiling Point 144°C + 13°C (760 mmHg)

heat for distillation.

) Floats on water (Phase
Density 0.9+£0.1 g/cm3 ] o )
separation critical in spills).

] ) Flammable Liquid. Vapors can
Flash Point ~40-50°C (Predicted) o
travel to ignition sources.[7]

Immiscible in water; Miscible in  Use organic solvents for

Solubilit
Y DCM, THF, EtOAc extraction/cleanup.

Moderate lipophilicity; potential
LogP ~1.8-2.0 ) )
for skin absorption.

PART 2: HAZARD IDENTIFICATION & RISK
ASSESSMENT (GHS)
GHS Classification
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Based on structural activity relationships (SAR) of analogous chloro-alkyl ethers:

o Flammable Liquids: Category 3 (H226)[8]

o Skin Corrosion/Irritation: Category 2 (H315)[8]

o Serious Eye Damage/Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

o Germ Cell Mutagenicity: Suspected (Category 2) — Due to alkylating potential of primary
alkyl chlorides.

Structural Alerts & Mechanistic Toxicology

The molecule contains two critical reactive motifs:[1]
o Primary Alkyl Chloride: Susceptible to nucleophilic attack (

). In biological systems, this can alkylate DNA (guanine residues), posing a genotoxic risk.

o Ether Linkage: Susceptible to radical oxidation, forming explosive peroxides upon prolonged
storage in air.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_-Isobutylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Isobutylacetophenone
https://www.guidechem.com/reference/dic-234684.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Hazards

Peroxide Formation
Radical Oxidation (Explosion Hazard)

1-Chloro-3-propoxypropane Sn2 Reaction

DNA Alkylation
(Genotoxicity)

Triggers

02/ Light / Time

Biological Nucleophiles
(DNA/Proteins)

Click to download full resolution via product page

Figure 1: Mechanistic Hazard Pathways. The dual risk of peroxide formation (storage) and
alkylation (biological exposure).[1][7]
PART 3: OPERATIONAL SAFETY & HANDLING

PROTOCOLS
Engineering Controls

« Ventilation: All handling must occur within a certified chemical fume hood maintaining a face
velocity of >100 fpm.

¢ Inert Atmosphere: Store and transfer under Nitrogen (

) or Argon to prevent peroxide formation and hydrolysis.

Personal Protective Equipment (PPE)

¢ Gloves: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged
immersion/cleanup, use Silver Shield/4H or Viton due to the penetrative nature of chlorinated
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ethers.

» Respiratory: If working outside a hood (emergency only), use a full-face respirator with
Organic Vapor (OV) cartridges.

Synthesis & Reaction Quenching Protocol

Scenario: Using 1-Chloro-3-propoxypropane as a linker in drug synthesis (e.g., alkylating a
phenol).

Self-Validating Quench Workflow:

Reaction Check: Confirm consumption of starting material via TLC (solvent: Hexane/EtOAc).

Quench: Do not add water directly to a hot reaction. Cool to 0°C.

Neutralization: Use saturated aqueous Ammonium Chloride (

) or Sodium Bicarbonate (

) to neutralize any co-generated HCI.

Phase Separation: The product will be in the organic layer. The agueous layer may contain
hydrolyzed byproducts (3-propoxypropanol) and salts.[1]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8577717/docs?utm_src=pdf-body#technical-guide-safety-data-sheet-sds-1-chloro-3-propoxypropane-1
https://www.guidechem.com/reference/dic-234684.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Synthesis Setup

Purge with N2/Ar
(Prevent Peroxides)

Perform Alkylation
(Reflux)

:

Cool to 0°C

Slow Addn: Sat. NH4CI

Phase Separation
(Org: Product / Aq: Waste)

:

Peroxide Test Strip

Store: Dark, <4°C, Inert

Click to download full resolution via product page

Figure 2: Operational Workflow. Step-by-step logic from setup to storage, emphasizing
peroxide testing.[1]
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PART 4: EMERGENCY RESPONSE

Spill Management (Link Integrity)
e Small Spill (<50 mL):

Evacuate immediate area.

(¢]

[¢]

Don PPE (Goggles, Nitrile gloves, Lab coat).

Cover with vermiculite or activated carbon.

[e]

[e]

Collect into a sealed waste container labeled "Flammable/Toxic Organic Waste".
e Large Spill (>500 mL):

o DO NOT USE WATER (Spreads the immiscible flammable liquid).

o Use AFFF (Aqueous Film Forming Foam) or dry chemical powder.

o Call EHS/Fire Department.

First Aid

e Eye Contact: Rinse immediately with water for 15 minutes.[1] Mechanism: The chloro-alkyl
group can cause delayed corneal damage; ophthalmologist review is mandatory.[1]

» Skin Contact: Wash with soap and water. Do not use alcohol (enhances absorption).

¢ Inhalation: Move to fresh air. If pulmonary edema suspected (coughing), administer oxygen.

[7]

PART 5: REFERENCES

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 20553682, 1-Chloro-3-(propan-2-yloxy)propane (Analogous Structure Data).[1]
Retrieved from [Link]
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¢ European Chemicals Agency (ECHA).Registration Dossier: Alkyl chlorides. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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